1,2-dihexadecanoyl-3-(9Z-octadecenoyl)-sn-glycerol

• Molecular Formula: C53H100O6
• Molecular Weight: 833.4 g/mol
• IUPAC Name: [(2R)-2,3-di(hexadecanoyloxy)propyl] (Z)-octadec-9-enoate
• InChI: InChI=1S/C53H100O6/c1-4-7-10-13-16-19-22-25-26-29-31-34-37-40-43-46-52(55)58-49-50(59-53(56)47-44-41-38-35-32-28-24-21-18-15-12-9-6-3)48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2/h25-26,50H,4-24,27-49H2,1-3H3/b26-25-/t50-/m1/s1
• InChI Key: YHMDGPZOSGBQRH-YYSBDVFPSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COC(=O)CCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)OC(=O)CCCCCCCCCCCCCCC

Description

TG(16:0/16:0/18:1(9Z))[iso3] is a triglyceride.

Scientific Research Applications

Synthesis and Chemical Properties

• An innovative synthesis method for 1,0-[3H] alkyl-2-acyl-sn-glycerol-3-phosphorylethanolamine, starting from rac 1-0-octadecen-9'-ylglycerol, was described, offering insights into the chemical properties and potential applications of similar compounds (Paltauf, 1976).

Membrane Fluidity and Stability Studies

• Research demonstrated the influence of lipid compositions, including 1,2-dihexadecanoyl-sn-glycerol derivatives, on the fluidity and stability of lipid bilayers, emphasizing the importance of these compounds in understanding cell membrane dynamics (Liu et al., 2013).

Microbial Lipid Analysis

• A study on Corynebacterium amycolatum revealed unique lipid structures, including variants of 1,2-dihexadecanoyl-sn-glycerol, underscoring the compound's relevance in microbial lipidomics and potential pharmaceutical applications (Valero-Guillén et al., 2005).

Lipid-Analog Synthesis for Plant Enzyme Studies

• The synthesis of 1,2-di-O-9′-octadecenyl-3-O-β-D-galactopyranosyl-sn-glycerol, a compound structurally related to 1,2-dihexadecanoyl-3-(9Z-octadecenoyl)-sn-glycerol, was achieved to facilitate plant enzyme research, highlighting the synthetic versatility of such compounds (Heinz et al., 1979).

Analytical Techniques Development

• The study and synthesis of chlorinated triacylglycerols, including those structurally similar to 1,2-dihexadecanoyl-3-(9Z-octadecenoyl)-sn-glycerol, were instrumental in developing advanced analytical methods for lipid mixtures, proving vital for biological and environmental studies (Lefsay et al., 2013).